5-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• InChI: InChI=1S/C19H21BrN2O4/c1-4-9-22-13-6-5-12(21-17(23)14-7-8-16(20)26-14)10-15(13)25-11-19(2,3)18(22)24/h5-8,10H,4,9,11H2,1-3H3,(H,21,23)
• InChI Key: HPIGSDIUEFDMAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(O3)Br)OCC(C1=O)(C)C
• Molecular Formula: C19H21BrN2O4
• Molecular Weight: 421.3 g/mol

Description

5-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H21BrN2O4 and its molecular weight is 421.291. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Analysis and Impact

Brominated Flame Retardants (BFRs) and Polyhalogenated Compounds : Research has explored the presence of brominated flame retardants and other polyhalogenated compounds in indoor environments, emphasizing their analysis in air and dust samples. Such studies are crucial for understanding the environmental distribution and human exposure risks associated with these compounds, including their potential for bioaccumulation and toxicity. The analysis of brominated dioxins, for example, contributes to assessing environmental health risks and the need for regulatory measures (Takigami et al., 2009).

Therapeutic Research and Applications

Anticonvulsant Activity : Brominated compounds have been explored for their potential therapeutic applications, particularly in the field of epilepsy treatment. Oxcarbazepine, for instance, is a brominated drug that has shown efficacy in managing epilepsy, offering insights into the therapeutic value of brominated compounds in neurological disorders. Such research underscores the potential of brominated compounds in developing treatments for various medical conditions (Wellington & Goa, 2001).